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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl adamantane-1-carboxylate is a key synthetic intermediate that leverages the unique
physicochemical properties of the adamantane cage. Its rigid, three-dimensional structure and
lipophilic nature make it a valuable building block in medicinal chemistry and materials science.
The adamantane moiety can enhance the pharmacokinetic properties of drug candidates by
improving metabolic stability, increasing lipophilicity, and providing a rigid scaffold for precise
pharmacophore orientation. This guide provides a comprehensive overview of the synthesis,
properties, and synthetic applications of ethyl adamantane-1-carboxylate, complete with
detailed experimental protocols and quantitative data to facilitate its use in research and
development.

Introduction

The adamantane scaffold, a perfectly symmetrical, strain-free tricyclic hydrocarbon, has
garnered significant attention in drug discovery and development.[1][2] Its incorporation into
bioactive molecules can profoundly influence their absorption, distribution, metabolism, and
excretion (ADME) properties.[3] Ethyl adamantane-1-carboxylate serves as a versatile and
readily accessible entry point to a wide array of functionalized adamantane derivatives. This
document outlines its synthesis, key reactions, and the strategic application of this building
block in the synthesis of molecules with therapeutic potential.
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Physicochemical and Spectroscopic Data

A summary of the key physical and spectroscopic properties of ethyl adamantane-1-
carboxylate is provided below for easy reference.

Table 1: Physicochemical Properties of Ethyl Adamantane-1-Carboxylate

Property Value Reference
CAS Number 2094-73-7 [41[5]
Molecular Formula C13H2002 [6]
Molecular Weight 208.30 g/mol [6]

White crystalline powder or
Appearance o [4107]
colorless liquid

Boiling Point 90-91 °C at 1 mmHg [7]
Density 1.106 + 0.06 g/cm? (Predicted) [7]
Solubility Sparingly soluble in water [4]

Table 2: Spectroscopic Data of Ethyl Adamantane-1-Carboxylate
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Spectroscopy Data Reference

0 4.11 (g, J=7.1 Hz, 2H,
OCH2CHs), 2.00 (s, 3H,
Adamantane-H), 1.88 (s, 6H,

1H NMR (CDCls) [81[°]
Adamantane-H), 1.71 (s, 6H,
Adamantane-H), 1.24 (t, J=7.1

Hz, 3H, OCH2CH?5)

6 177.5 (C=0), 60.5
(OCH2CHs), 41.0 (C-1), 39.0
(Adamantane-CH), 36.5

13C NMR (CDCIs) [6][10]
(Adamantane-CH:z), 28.1
(Adamantane-CH), 14.4

(OCH2CHs)

m/z (%): 208 (M+, 25), 163
Mass Spectrum (EI) (100), 135 (80), 107 (30), 93 [5]
(45), 79 (50)

R (iquid fim) v (cm=2): 2905, 2850 (C-H), "
Iquid 1im
a 1725 (C=0), 1250, 1095 (C-O)

Synthesis of Ethyl Adamantane-1-Carboxylate

Ethyl adamantane-1-carboxylate is most commonly synthesized via the Fischer esterification
of 1-adamantanecarboxylic acid with ethanol in the presence of a strong acid catalyst.
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1-Adamantanecarboxylic Acid Reflux

H2S0a (cat.)

RNH2

N-Substituted Adamantane-1-carboxamide

Ethanol Ethyl Adamantane-1-Carboxylate gl BRWEICTE

Adamantane-1-methanol

Ethyl Adamantane-1-Carboxylate

1. R'MgBr (excess)
2. H3O*

Tertiary Alcohol

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Bioactive Molecules

Ethyl Adamantane-1-Carboxylate

Functionalized Adamantane Intermediate

l

Bioactive Molecule
(e.g., DPP-4 Inhibitor Precursor)

DPP-4 Enzyme

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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